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Compound of Interest

Compound Name: 1-Chloroundecane

Cat. No.: B1583068

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-chloroundecane, a chlorinated
long-chain alkane. The information presented herein is intended to support research and
development activities by providing detailed data on its chemical and physical properties,
established protocols for its synthesis and purification, and essential safety and handling

information.

Core Properties and CAS Number

1-Chloroundecane is a colorless to light yellow liquid.[1] Its unique properties make it a
valuable intermediate in various chemical syntheses. The Chemical Abstracts Service (CAS)
has assigned the number 2473-03-2 to this compound.[1][2][3][4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-chloroundecane is presented in
the tables below for easy reference and comparison.
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Identifier Value Reference
CAS Number 2473-03-2 [11[2][3][4]
Molecular Formula C11H23Cl [1112][31[4]
Molecular Weight 190.76 g/mol [4]
Appearance C.:ok')rless to Light yellow clear 1]
liquid
IUPAC Name 1-Chloroundecane [2][3]
Synonyms n-UnfjecyI chloride, Undecyl Be
chloride
Physical Property Value Reference
Boiling Point 242 °C [5][6]
Melting Point -17 °C [5]
Density 0.870 g/cm? [5]
Solubility Practically insoluble in water. [5]
logP 6.31 [5]

Synthesis and Purification

The synthesis of 1-chloroundecane is most commonly achieved through the chlorination of 1-

undecanol. A detailed experimental protocol for this transformation is provided below, followed

by a procedure for the purification of the crude product.

Experimental Protocol: Synthesis of 1-Chloroundecane

from 1-Undecanol

This procedure details the conversion of 1-undecanol to 1-chloroundecane using thionyl

chloride. This method is efficient as the byproducts, sulfur dioxide (SOz) and hydrogen chloride

(HCI), are gaseous and can be easily removed.
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Materials:

1-Undecanol

e Thionyl chloride (SOCI2)

o Pyridine (optional, as a catalyst and acid scavenger)

e Anhydrous diethyl ether or other suitable anhydrous solvent

e Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate or sodium sulfate

e Round-bottom flask

o Reflux condenser

e Dropping funnel

o Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

o Beakers and Erlenmeyer flasks

Procedure:

e Reaction Setup: In a fume hood, equip a dry round-bottom flask with a magnetic stir bar, a
dropping funnel, and a reflux condenser. The top of the condenser should be fitted with a
drying tube containing a suitable desiccant (e.g., calcium chloride) to protect the reaction
from atmospheric moisture.

o Reagent Preparation: Charge the flask with 1-undecanol and dissolve it in a suitable
anhydrous solvent like diethyl ether.
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» Addition of Thionyl Chloride: Cool the flask in an ice bath. Slowly add thionyl chloride
dropwise from the dropping funnel to the stirred solution. Maintain the temperature of the
reaction mixture below 10 °C during the addition.

o Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm
to room temperature. The reaction mixture can then be gently heated to reflux to ensure the
reaction goes to completion. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully and
slowly pour the reaction mixture into a beaker containing ice-cold saturated sodium
bicarbonate solution to neutralize any remaining acid and unreacted thionyl chloride.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and
extract the aqueous layer with two portions of diethyl ether. Combine all organic layers.

e Washing: Wash the combined organic layers sequentially with water and then with brine.

e Drying: Dry the organic layer over an anhydrous drying agent such as magnesium sulfate or
sodium sulfate.

o Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure
using a rotary evaporator to yield the crude 1-chloroundecane.

Experimental Protocol: Purification by Vacuum
Distillation

Due to its relatively high boiling point, 1-chloroundecane is best purified by vacuum distillation
to prevent decomposition at atmospheric pressure.

Materials:
e Crude 1-chloroundecane

» Vacuum distillation apparatus (including a round-bottom flask, a distillation head with a
condenser, a receiving flask, and a vacuum adapter)
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Vacuum pump

Cold trap

Heating mantle

Stir bar or boiling chips

Manometer

Procedure:

o Apparatus Setup: Assemble the vacuum distillation apparatus. Ensure all ground glass joints
are properly greased and sealed to maintain a good vacuum. Place a stir bar or boiling chips
in the distillation flask containing the crude 1-chloroundecane.

o System Evacuation: Connect the apparatus to a vacuum pump via a cold trap. Slowly
evacuate the system to the desired pressure.

« Distillation: Begin stirring and gently heat the distillation flask using a heating mantle.

o Fraction Collection: Collect the fraction that distills at the expected boiling point for 1-
chloroundecane at the recorded pressure. Discard any initial lower-boiling fractions
(forerun) and stop the distillation before all the material has vaporized to avoid the
concentration of potentially explosive peroxides in the distillation pot.

e Product Recovery: Once the distillation is complete, allow the apparatus to cool to room
temperature before slowly releasing the vacuum. The purified 1-chloroundecane is
collected from the receiving flask.

Mandatory Visualizations

To aid in the understanding of the experimental workflow, the following diagrams have been
generated using the DOT language.
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Synthesis of 1-Chloroundecane
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Purification of 1-Chloroundecane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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